Cas no 1610878-54-0 (Telomerase-IN-2)

• Product Name: Telomerase-IN-2
• CAS No: 1610878-54-0
• MF: C₃₄H₃₉N₃O₉
• MW: 633.688169717789
• MDL: MFCD32263380
• CID: 4738876
• PubChem ID: 76285870
• Update Time: 2025-05-26

Telomerase-IN-2 Chemical and Physical Properties

Names and Identifiers

• Telomerase-IN-2
• 3-(4-(4-Isonicotinoylpiperazin-1-yl)butoxy)-5,7-dimethoxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one
• AKOS040740194
• 5,7-dimethoxy-3-[4-[4-(pyridine-4-carbonyl)piperazin-1-yl]butoxy]-2-(3,4,5-trimethoxyphenyl)chromen-4-one
• DA-58388
• CS-0104857
• BCP32778
• 1610878-54-0
• HY-126482
• EX-A3368
• MS-30876
• G17119

• MDL： MFCD32263380
• Inchi： 1S/C34H39N3O9/c1-40-24-20-25(41-2)29-26(21-24)46-31(23-18-27(42-3)32(44-5)28(19-23)43-4)33(30(29)38)45-17-7-6-12-36-13-15-37(16-14-36)34(39)22-8-10-35-11-9-22/h8-11,18-21H,6-7,12-17H2,1-5H3
• InChI Key： HDOUAPSDPPFIGT-UHFFFAOYSA-N
• SMILES： O(C1C(C2C(=CC(=CC=2OC=1C1C=C(C(=C(C=1)OC)OC)OC)OC)OC)=O)CCCCN1CCN(C(C2C=CN=CC=2)=O)CC1

Computed Properties

• Exact Mass: 633.26862983g/mol
• Monoisotopic Mass: 633.26862983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 46
• Rotatable Bond Count: 13
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids

Additional information on Telomerase-IN-2

Recent Advances in Telomerase Inhibition: A Focus on Telomerase-IN-2 (CAS: 1610878-54-0)

Telomerase, a ribonucleoprotein enzyme responsible for maintaining telomere length, has emerged as a promising therapeutic target in oncology due to its overexpression in approximately 85-90% of human cancers. Small-molecule telomerase inhibitors, such as Telomerase-IN-2 (CAS: 1610878-54-0), have garnered significant attention for their potential to induce replicative senescence and apoptosis in cancer cells. This research brief synthesizes the latest findings on the molecular mechanisms, preclinical efficacy, and therapeutic potential of Telomerase-IN-2, a potent and selective telomerase inhibitor currently under investigation.

Recent studies have elucidated the structural basis of Telomerase-IN-2's inhibitory activity. The compound (chemical name: 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-6-hydroxy-8-[(E)-2-(3,4,5-trimethoxyphenyl)ethenyl]-4H-chromen-4-one) binds to the active site of the telomerase reverse transcriptase (TERT) subunit with high affinity (Kd = 12.3 nM), as demonstrated by X-ray crystallography and surface plasmon resonance analyses. Molecular dynamics simulations further reveal that the trimethoxy phenyl moiety forms critical π-π stacking interactions with Phe542 and Tyr545 in the TERT pocket, while the chromenone core establishes hydrogen bonds with Asp684 and Asn685.

In vitro evaluations across multiple cancer cell lines have demonstrated Telomerase-IN-2's potent anti-proliferative effects. Dose-response studies in HeLa (cervical cancer), MCF-7 (breast cancer), and A549 (lung adenocarcinoma) cells showed IC50 values of 0.78 ± 0.12 μM, 1.05 ± 0.21 μM, and 1.32 ± 0.18 μM, respectively, after 72-hour treatment. Notably, the compound exhibited >50-fold selectivity over normal human fibroblasts (IC50 > 50 μM). Mechanistic studies using TRAP (Telomeric Repeat Amplification Protocol) assays confirmed dose-dependent telomerase inhibition (EC50 = 0.42 μM), with complete enzyme suppression achieved at 5 μM concentration.

The compound's in vivo efficacy was recently evaluated in a xenograft model of triple-negative breast cancer (MDA-MB-231 cells). Daily oral administration of Telomerase-IN-2 (25 mg/kg) for 28 days resulted in 68.7% tumor growth inhibition (p < 0.001 vs vehicle) without significant body weight loss or hematological toxicity. Pharmacodynamic analyses revealed progressive telomere shortening (35% reduction in mean telomere length by day 21) and increased γ-H2AX foci (marker of DNA damage) in treated tumors. These findings were corroborated by immunohistochemistry showing elevated p21 expression and reduced Ki-67 staining.

Recent structure-activity relationship (SAR) studies have identified key modifications that enhance Telomerase-IN-2's drug-like properties. Introduction of a fluorine atom at the 5-position of the chromenone ring improved metabolic stability (t1/2 in human liver microsomes increased from 42 to 89 minutes) while maintaining potency. Additionally, prodrug strategies employing phosphate esters at the 6-hydroxy position have successfully addressed solubility limitations (aqueous solubility increased from <1 μg/mL to >500 μg/mL for the disodium phosphate prodrug).

Despite these promising results, challenges remain in clinical translation. Recent pharmacokinetic studies in primates revealed moderate oral bioavailability (F = 32%) and high plasma protein binding (98.7%), necessitating further formulation optimization. Additionally, the delayed onset of therapeutic effect (characteristic of telomerase inhibitors) may require combination strategies with conventional chemotherapeutics for immediate tumor control. Ongoing phase I clinical trials (NCT04867156) are currently evaluating the safety and preliminary efficacy of Telomerase-IN-2 in patients with advanced solid tumors.

In conclusion, Telomerase-IN-2 represents a structurally novel and mechanistically distinct class of telomerase inhibitors with demonstrated preclinical efficacy across multiple cancer models. The compound's well-characterized binding mode, coupled with recent improvements in pharmaceutical properties through rational design, positions it as a promising candidate for further clinical development. Future research directions should focus on biomarker identification for patient stratification and exploration of synergistic combinations with DNA damage response inhibitors.